Cas no 1261814-73-6 (3-Iodo-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Iodo-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1261814-73-6
• MF: C₁₂H₄Cl₃F₃IN
• MW: 452.425542831421
• CID: 4970379
• Update Time: 2025-08-02

3-Iodo-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F3IN/c13-6-4-8(15)7(14)3-5(6)11-9(19)1-2-10(20-11)12(16,17)18/h1-4H
• InChI Key： SIMCCVDDUOBFMA-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)(F)F)N=C1C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 344
• XLogP3: 6
• Topological Polar Surface Area: 12.9

Additional information on 3-Iodo-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

Comprehensive Analysis of 3-Iodo-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261814-73-6)

The compound 3-Iodo-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261814-73-6) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This halogenated pyridine derivative combines an iodo substituent, a trichlorophenyl group, and a trifluoromethyl moiety, making it a versatile intermediate in organic synthesis and material science. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and advanced materials, aligning with the growing demand for halogenated heterocycles and fluorinated compounds.

One of the key reasons behind the rising interest in 3-Iodo-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine is its role in the development of novel crop protection agents. With global agriculture facing challenges such as pesticide resistance and environmental sustainability, this compound's structural complexity offers opportunities for designing next-generation agrochemicals. Its trifluoromethyl group enhances lipophilicity and bioavailability, while the iodo and trichlorophenyl groups contribute to selective binding interactions, making it a candidate for targeted pest control solutions.

In the pharmaceutical sector, CAS No. 1261814-73-6 is being investigated as a building block for drug discovery. The presence of multiple halogens and the pyridine core aligns with trends in medicinal chemistry, where such motifs are prized for their ability to modulate biological activity. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, addressing pressing healthcare needs like antibiotic resistance and cancer therapy. This has led to a surge in searches for "halogenated pyridine derivatives in drug development" and "trifluoromethylpyridine applications," reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, 3-Iodo-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine exemplifies advancements in cross-coupling reactions and halogen exchange methodologies. Its iodo substituent serves as a reactive handle for palladium-catalyzed transformations, enabling the construction of complex architectures. Laboratories focusing on C-H functionalization and late-stage diversification often seek this compound, as evidenced by search queries like "iodopyridine coupling reactions" and "trichlorophenyl synthesis." These techniques are critical for streamlining the production of high-value chemicals.

Environmental and regulatory considerations also shape the discourse around CAS No. 1261814-73-6. As industries prioritize green chemistry, researchers are evaluating sustainable methods to synthesize and utilize this compound. Topics such as "biodegradability of halogenated aromatics" and "fluorine in sustainable chemistry" frequently appear in academic and industrial forums, underscoring the need to balance efficacy with ecological responsibility. This dual focus ensures that innovations involving 3-Iodo-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine align with global sustainability goals.

In material science, the compound's electron-withdrawing groups (trifluoromethyl and trichlorophenyl) make it a candidate for designing organic electronic materials. Its potential applications in OLEDs (organic light-emitting diodes) and photovoltaic devices are being explored, coinciding with the surge in searches for "halogenated materials for electronics." The push for energy-efficient technologies has further amplified interest in such specialized chemicals.

Quality control and analytical characterization of 3-Iodo-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine are critical for ensuring reproducibility in research and industrial applications. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structure. Queries such as "analytical methods for polyhalogenated pyridines" reflect the technical rigor required to work with this compound, emphasizing its niche yet impactful role in chemical sciences.

In summary, 3-Iodo-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261814-73-6) represents a convergence of synthetic innovation and multidisciplinary applications. Its relevance to agrochemicals, pharmaceuticals, and advanced materials positions it as a compound of enduring scientific and industrial value. As research evolves, this molecule will likely continue to inspire solutions to some of the most pressing challenges in chemistry and technology.